Cas no 1008737-00-5 (2-[2-(trifluoromethyl)pyridin-4-yl]acetic Acid)

• Product Name: 2-[2-(trifluoromethyl)pyridin-4-yl]acetic Acid
• CAS No: 1008737-00-5
• MF: C₈H₆F₃NO₂
• MW: 205.133952617645
• CID: 1129848
• PubChem ID: 71123368
• Update Time: 2025-10-29

2-[2-(trifluoromethyl)pyridin-4-yl]acetic Acid Chemical and Physical Properties

Names and Identifiers

• 2-[2-(trifluoromethyl)pyridin-4-yl]acetic acid
• (2-Trifluoromethyl-pyridin-4-yl)-acetic acid
• RLWKWLRQVHPBDQ-UHFFFAOYSA-N
• F84459
• 2-(2-(TRIFLUOROMETHYL)PYRIDIN-4-YL)ACETIC ACID
• DB-181501
• 1008737-00-5
• SCHEMBL14284330
• EN300-5313662
• 2-(TRIFLUOROMETHYL)PYRIDINE-4-ACETIC ACID
• [2-(TRIFLUOROMETHYL)PYRIDIN-4-YL]ACETIC ACID
• DTXSID601272456
• AB64777
• 2-(Trifluoromethyl)-4-pyridineacetic acid
• MFCD11848107
• Z1269238962
• 4-Pyridineacetic acid, 2-(trifluoromethyl)-
• 2-(2-(TRIFLUOROMETHYL)PYRIDIN-4-YL)ACETICACID
• AKOS027363143
• (2-trifluoromethylpyridin-4-yl)acetic acid
• 2-[2-(trifluoromethyl)pyridin-4-yl]acetic Acid

• Inchi： 1S/C8H6F3NO2/c9-8(10,11)6-3-5(1-2-12-6)4-7(13)14/h1-3H,4H2,(H,13,14)
• InChI Key： RLWKWLRQVHPBDQ-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C=CN=1)CC(=O)O)(F)F

Computed Properties

• Exact Mass: 205.035063g/mol
• Monoisotopic Mass: 205.035063g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 205.13g/mol
• XLogP3: 1.2
• Topological Polar Surface Area: 50.2Ų

Additional information on 2-[2-(trifluoromethyl)pyridin-4-yl]acetic Acid

2-[2-(Trifluoromethyl)pyridin-4-yl]acetic Acid (CAS No. 1008737-00-5): Properties, Applications, and Market Insights

2-[2-(Trifluoromethyl)pyridin-4-yl]acetic Acid (CAS No. 1008737-00-5) is a specialized organic compound with a unique structure that combines a pyridine ring and a trifluoromethyl group, making it highly valuable in pharmaceutical and agrochemical research. This compound, often referred to as TFMPAA, has gained attention due to its versatile applications in drug discovery and material science.

The molecular formula of 2-[2-(Trifluoromethyl)pyridin-4-yl]acetic Acid is C₈H₆F₃NO₂, with a molecular weight of 205.13 g/mol. Its structure features a pyridine core substituted with a trifluoromethyl group at the 2-position and an acetic acid moiety at the 4-position. This combination of functional groups contributes to its unique chemical properties, including moderate acidity and good solubility in polar organic solvents.

In recent years, 2-[2-(Trifluoromethyl)pyridin-4-yl]acetic Acid has become increasingly important in medicinal chemistry. Researchers are particularly interested in its potential as a building block for drug candidates targeting various diseases. The trifluoromethyl pyridine moiety is known to enhance the metabolic stability and bioavailability of pharmaceutical compounds, making this derivative particularly valuable for drug discovery programs.

The compound's applications extend beyond pharmaceuticals. In material science, TFMPAA serves as a precursor for the synthesis of advanced materials with unique electronic properties. Its ability to form stable complexes with metals makes it useful in coordination chemistry and catalyst design. Additionally, the trifluoromethyl group imparts special characteristics to materials, such as increased thermal stability and altered electronic properties.

From a synthetic chemistry perspective, 2-[2-(Trifluoromethyl)pyridin-4-yl]acetic Acid offers several advantages. The presence of both carboxylic acid and pyridine functionalities allows for diverse chemical transformations, making it a versatile intermediate. Common reactions include esterification, amidation, and metal-catalyzed coupling reactions, which are frequently employed in the synthesis of more complex molecules.

The global market for 2-[2-(Trifluoromethyl)pyridin-4-yl]acetic Acid has been growing steadily, driven by increasing demand from the pharmaceutical and agrochemical sectors. Market analysts predict continued growth as more applications for this compound are discovered. Current research focuses on its potential in developing new therapeutic agents, particularly in areas such as central nervous system disorders and anti-inflammatory drugs.

Quality control is crucial when working with 2-[2-(Trifluoromethyl)pyridin-4-yl]acetic Acid. Analytical methods such as HPLC, NMR, and mass spectrometry are typically employed to ensure purity and confirm identity. The compound is generally stable under recommended storage conditions (typically room temperature in a dry environment), but like many organic acids, it should be protected from moisture to prevent degradation.

Recent scientific literature highlights innovative uses of TFMPAA in various fields. In one study, researchers utilized it as a key intermediate in the synthesis of novel heterocyclic compounds with potential biological activity. Another application involves its use in the development of fluorescent probes for biochemical assays, taking advantage of the unique electronic properties imparted by the trifluoromethyl group.

For researchers considering working with 2-[2-(Trifluoromethyl)pyridin-4-yl]acetic Acid, it's important to note that while the compound itself is not classified as hazardous, standard laboratory safety precautions should always be followed. Proper personal protective equipment (PPE) including gloves and safety glasses is recommended when handling this chemical.

The synthesis of 2-[2-(Trifluoromethyl)pyridin-4-yl]acetic Acid typically involves multi-step organic reactions starting from commercially available pyridine derivatives. Recent advances in synthetic methodology have improved the efficiency of its production, making it more accessible to researchers. Some manufacturers now offer custom synthesis services for this compound, including the preparation of isotope-labeled versions for specialized research applications.

Looking to the future, 2-[2-(Trifluoromethyl)pyridin-4-yl]acetic Acid is expected to play an increasingly important role in chemical research. Its unique combination of structural features makes it particularly valuable in the development of new chemical entities for pharmaceutical applications. As the demand for fluorinated compounds continues to grow in medicinal chemistry, the importance of this building block is likely to increase correspondingly.

For those interested in purchasing 2-[2-(Trifluoromethyl)pyridin-4-yl]acetic Acid, it's available from several specialty chemical suppliers. Prices may vary depending on purity and quantity, with typical purities ranging from 95% to 99%. Some suppliers offer the compound in various packaging options, from small research quantities to bulk amounts for industrial applications.

In conclusion, 2-[2-(Trifluoromethyl)pyridin-4-yl]acetic Acid (CAS No. 1008737-00-5) represents an important tool for modern chemical research. Its versatility as a building block, combined with the unique properties imparted by its trifluoromethyl pyridine structure, ensures its continued relevance in pharmaceutical development, material science, and other advanced research areas. As scientific understanding of fluorinated compounds grows, so too will the applications for this valuable chemical intermediate.